N-(3,5-dimethoxyphenyl)-2-thiophenecarboxamide

• Molecular Formula: C13H13NO3S
• Molecular Weight: 263.31 g/mol
• IUPAC Name: N-(3,5-dimethoxyphenyl)thiophene-2-carboxamide
• InChI: InChI=1S/C13H13NO3S/c1-16-10-6-9(7-11(8-10)17-2)14-13(15)12-4-3-5-18-12/h3-8H,1-2H3,(H,14,15)
• InChI Key: BIDIAQAIXYPRDY-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1)NC(=O)C2=CC=CS2)OC

Description

N-(3,5-dimethoxyphenyl)-2-thiophenecarboxamide is an aromatic amide.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques: The compound 5-(3,4-Dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide, related to N-(3,5-dimethoxyphenyl)-2-thiophenecarboxamide, was synthesized using specific reactions and techniques. Its crystal structure was determined through X-ray diffraction studies, indicating its potential for further scientific exploration (Prabhuswamy, Kumara, Pavithra, Kumar, & Lokanath, 2016).

Applications in Medicinal Chemistry

• Radiosensitizers and Cytotoxins

  A series of nitrothiophene derivatives, closely related to N-(3,5-dimethoxyphenyl)-2-thiophenecarboxamide, were synthesized and evaluated for their potential as radiosensitizers and bioreductively activated cytotoxins. These compounds showed promise in sensitizing hypoxic mammalian cells to radiation and had selective cytotoxic effects (Threadgill, Webb, O'Neill, Naylor, Stephens, Stratford, Cole, Adams, & Fielden, 1991).

• Catalysis in Chemical Reactions

  N,N′-Bis(3,5-dimethoxyphenyl)cyclopentane-1,1-dicarboxamide was found to be an effective ligand in copper-catalyzed amination of aryl halides, demonstrating the utility of compounds similar to N-(3,5-dimethoxyphenyl)-2-thiophenecarboxamide in facilitating chemical transformations (Jiang, Dong, Qiu, Chen, Wu, & Jiang, 2020).

Antibacterial and Antimicrobial Research

• Antimicrobial Properties: A series of thiophene-carboxamide analogues were synthesized, exhibiting significant antibacterial activity against Staphylococcus aureus and Escherichia coli. This highlights the potential of thiophene-carboxamide derivatives in developing new antimicrobial agents (Habila, Iyun, Ella, Tajuddeen, & Musa, 2015).

Industrial Applications

• Photostabilization of Polymers: New thiophene derivatives, including compounds structurally related to N-(3,5-dimethoxyphenyl)-2-thiophenecarboxamide, were synthesized and used as photostabilizers for poly(vinyl chloride). These compounds effectively reduced photodegradation, demonstrating their utility in industrial polymer stabilization (Balakit, Ahmed, El‐Hiti, Smith, & Yousif, 2015).